5-(2-methoxyphenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2-methoxyphenyl)-4-(2-phenylethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H17N3OS/c1-21-15-10-6-5-9-14(15)16-18-19-17(22)20(16)12-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: AMLRVUFHSYKQIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NNC(=S)N2CCC3=CC=CC=C3
• Molecular Formula: C17H17N3OS
• DSSTOX Substance ID: DTXSID801141752
• Molecular Weight: 311.4 g/mol
• CAS RN: 748776-48-9

Description

5-(2-methoxyphenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the triazole family and has a unique molecular structure that makes it a promising candidate for scientific research.

Scientific Research Applications

5-(2-methoxyphenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has shown potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound has been evaluated for its antitumor, antibacterial, and antifungal properties. It has also shown potential as an anti-inflammatory agent and a modulator of the immune system.

Mechanism of Action

The mechanism of action of 5-(2-methoxyphenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed that this compound exerts its effects through the inhibition of specific enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to modulate the activity of certain receptors in the immune system, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
5-(2-methoxyphenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and certain bacteria and fungi. It has also been shown to reduce inflammation and modulate the activity of the immune system. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-methoxyphenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its unique molecular structure, which makes it a promising candidate for various applications. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-(2-methoxyphenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol. One of the most promising directions is in the field of medicinal chemistry, where this compound has shown potential as a treatment for various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in clinical settings. Additionally, more research is needed to optimize the synthesis method of this compound and improve its solubility in water for ease of use in lab experiments.